N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C20H18ClN5O3/c21-15-6-7-18-14(10-15)12-25(19(27)13-29-18)9-8-22-20(28)17-11-23-26(24-17)16-4-2-1-3-5-16/h1-7,10-11H,8-9,12-13H2,(H,22,28)
• InChI Key: GOLBLBPMRVBHMB-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Cl)OCC(=O)N1CCNC(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C20H18ClN5O3
• Molecular Weight: 411.8 g/mol

Description

N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H18ClN5O3 and its molecular weight is 411.85. The purity is usually 95%.
BenchChem offers high-quality N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry

Compounds with structures analogous to N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide are often synthesized for their potential medicinal applications. For instance, studies on triazole derivatives have shown that these compounds can exhibit significant antimicrobial and anti-inflammatory activities. The synthetic routes for these compounds are diverse, involving nucleophilic displacement reactions, cyclization, and condensation reactions, which allow for the exploration of their biological activities in various domains, including antiasthmatic potential (Buckle, Outred, & Rockell, 1981).

Biological Evaluation and Activities

Research into compounds related to N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide has demonstrated a wide range of biological activities. For example, triazole Schiff base and amine derivatives have been synthesized and evaluated for their antibacterial, antiurease, and antioxidant activities, highlighting the therapeutic potential of such compounds (Sokmen et al., 2014). Additionally, triazole derivatives have been investigated as possible antimicrobial agents, with several novel compounds exhibiting moderate to good activities against tested bacterial and fungal strains (Jadhav, Raundal, Patil, & Bobade, 2017).

Mechanism of Action

Target of Action

The primary target of N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is Poly (ADP-ribose) polymerase 1 (PARP1) . PARP1 is a widely explored anticancer drug target that plays an important role in single-strand DNA break repair processes .

Mode of Action

N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide interacts with PARP1, inhibiting its function . This interaction disrupts the DNA repair process, which can lead to cell death, particularly in cancer cells that rely heavily on PARP1 for survival .

Biochemical Pathways

The inhibition of PARP1 by N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide affects the DNA repair pathway . This disruption can lead to the accumulation of DNA damage, triggering apoptosis, or programmed cell death .

Pharmacokinetics

The compound’s effectiveness in inhibiting parp1 suggests it has sufficient bioavailability to reach its target .

Result of Action

The molecular and cellular effects of N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide’s action include the disruption of DNA repair processes and the induction of cell death . These effects are particularly pronounced in cancer cells, which rely heavily on PARP1 for survival .